[1-(2-Chlorophenyl)cyclopentyl]methanol

[1-(2-Chlorophenyl)cyclopentyl]methanol (CAS: 90717-16-1) is a halogenated arylcyclopentanol derivative primarily utilized as a critical intermediate in the synthesis of specialized central nervous system (CNS) agents. Its molecular structure is specifically required for the production of the dissociative anesthetic Tiletamine, a compound where the ortho-chloro substitution on the phenyl ring is integral to the final product's pharmacological profile and efficacy. Procurement of this specific positional isomer is therefore directly linked to synthetic pathways targeting this and structurally related arylcycloalkylamine compounds.

Substituting [1-(2-Chlorophenyl)cyclopentyl]methanol with its meta- (3-chloro) or para- (4-chloro) isomers, or with the non-halogenated parent compound (1-Phenylcyclopentyl)methanol, is synthetically unviable for its primary application. The specific ortho- (2-chloro) position of the halogen is a key determinant of the biological activity of the final tiletamine-like target molecules. Structure-activity relationship (SAR) studies confirm that shifting the halogen's position or removing it entirely leads to compounds with significantly different and less desirable pharmacological effects, making this exact precursor a non-interchangeable procurement choice for this specific synthetic goal.

Essential Tiletamine Precursor

The primary value of this compound is its established role as a direct precursor to Tiletamine and its analogs. Structure-activity relationship studies demonstrate that the 2-chloro substitution pattern is a critical feature for achieving the desired potent and short-acting anesthetic properties in the final molecule. Alternative positional isomers, such as 3-chloro or 4-chloro analogs, result in final compounds with diminished or altered activity, making [1-(2-Chlorophenyl)cyclopentyl]methanol a mandatory starting material for this specific therapeutic target.

This establishes the compound as a non-interchangeable precursor, making its procurement essential for researchers and manufacturers targeting a specific, high-value pharmacological profile.

Crystalline Solid Handling Advantage

[1-(2-Chlorophenyl)cyclopentyl]methanol is a crystalline solid with a reported melting point of 66-68 °C. In contrast, the unsubstituted parent compound, (1-Phenylcyclopentyl)methanol, is a low-melting solid or liquid at ambient temperatures (m.p. ~23-25 °C). The solid nature of the target compound at standard laboratory temperatures offers significant advantages in process environments, including easier handling, weighing, and purification via recrystallization compared to an oily or liquid analog.

For process scale-up and routine synthesis, a stable, crystalline solid intermediate is often preferred for its ease of handling, purification, and storage, reducing material loss and improving process reproducibility.

Ritter Amination Compatibility

The conversion of the tertiary alcohol to an N-alkyl amide or amine is a crucial step in synthesizing the target CNS agents, often proceeding through a Ritter-type reaction involving a nitrilium ion intermediate. The stability of the prerequisite tertiary carbocation is influenced by the electronic properties of the aryl substituent. The electron-withdrawing nature of the ortho-chloro group modulates the carbocation's reactivity, making this alcohol a suitable substrate for acid-catalyzed reactions with nitriles to form the key C-N bond, a foundational step in the synthesis of tiletamine and related structures.

This confirms the compound's compatibility with a standard, industrially relevant synthetic transformation for building the core structure of the desired final products, ensuring its utility as a process-ready intermediate.

Tiletamine Building Block

The primary and most validated application is serving as the key starting material for the multi-step synthesis of Tiletamine. Its specific 2-chloro substitution pattern is essential for achieving the final product's required pharmacological activity.

Novel Arylcycloalkylamine CNS Agents

For medicinal chemistry programs exploring novel CNS agents, this compound serves as a critical scaffold. The ortho-chloro group provides a specific electronic and steric profile that is known to be favorable for activity in this class, making it a logical choice for building libraries of new Tiletamine or Ketamine analogs.

Solid-Phase Intermediate Workflows

In process development and scale-up where ease of handling is critical, this compound is the right choice over its non-chlorinated liquid analog. Its identity as a stable, crystalline solid simplifies transfer, weighing, and purification by recrystallization, potentially improving overall process efficiency and yield.